Cas no 94201-73-7 (2H-Pyran,tetrahydro-4-methyl-2-phenyl-)

2H-Pyran, tetrahydro-4-methyl-2-phenyl-, is a cyclic ether compound characterized by its saturated pyran ring structure with a phenyl substituent at the 2-position and a methyl group at the 4-position. This heterocyclic compound is of interest in organic synthesis due to its stability and versatility as a building block for pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the tetrahydro-2H-pyran core, enhance solubility and reactivity in various synthetic pathways. The compound is typically utilized as an intermediate in the preparation of more complex molecules, offering controlled stereochemistry and functional group compatibility. Proper handling and storage under inert conditions are recommended to maintain its integrity.
2H-Pyran,tetrahydro-4-methyl-2-phenyl- structure
94201-73-7 structure
Product Name:2H-Pyran,tetrahydro-4-methyl-2-phenyl-
CAS No:94201-73-7
MF:C12H16O
MW:176.254843711853
CID:811051
PubChem ID:3024003
Update Time:2025-05-28

2H-Pyran,tetrahydro-4-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran,tetrahydro-4-methyl-2-phenyl-
    • 4-methyl-2-phenyloxane
    • TETRAHYDRO-4-METHYL-2-PHENYL-2H-PYRAN
    • 2H-Pyran,tetrahydro-4-methyl-2-phenyl
    • DTXSID90869209
    • 94201-73-7
    • NS00006253
    • EC 303-662-1
    • EINECS 303-662-1
    • SCHEMBL1396587
    • GDAVABNCFOTAOD-UHFFFAOYSA-N
    • 4-methyl-2-phenyltetrahydro-2h-pyran
    • Inchi: 1S/C12H16O/c1-10-7-8-13-12(9-10)11-5-3-2-4-6-11/h2-6,10,12H,7-9H2,1H3
    • InChI Key: GDAVABNCFOTAOD-UHFFFAOYSA-N
    • SMILES: O1CCC(C)CC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 176.12000
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23000
  • LogP: 3.17420

2H-Pyran,tetrahydro-4-methyl-2-phenyl- Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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